Cas no 922184-88-1 (Rubicene, 5-phenoxy-)

• Product Name: Rubicene, 5-phenoxy-
• CAS No: 922184-88-1
• MF: C₃₂H₁₈O
• MW: 418.484728336334
• CID: 741492
• PubChem ID: 71421570
• Update Time: 2025-04-19

Rubicene, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Rubicene, 5-phenoxy-
• 5-phenoxyrubicene
• DTXSID50840630
• 922184-88-1

• Inchi： 1S/C32H18O/c1-2-8-19(9-3-1)33-20-16-17-25-28(18-20)24-13-7-15-26-29-22-11-5-4-10-21(22)23-12-6-14-27(30(23)29)32(25)31(24)26/h1-18H
• InChI Key： LWDPEXCRYHRKJN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC2=C(C=1)C1C=CC=C3C4C5C=CC=CC=5C5=CC=CC(C=45)=C2C3=1

Computed Properties

• Exact Mass: 418.135765193g/mol
• Monoisotopic Mass: 418.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 9.2Ų